Cas no 54553-87-6 (benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1))

• Product Name: benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1)
• CAS No: 54553-87-6
• MF: C₁₈H₁₆N₂O₆
• MW: 356.329444885254
• CID: 1589881
• PubChem ID: 6453026
• Update Time: 2025-04-21

benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1) Chemical and Physical Properties

Names and Identifiers

• benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1)
• benzene-1,2,4-tricarboxylic acid - 2-phenyl-4,5-dihydro-1H-imidazole (1:1)
• benzene-1,2,4-tricarboxylic acid,2-phenyl-4,5-dihydro-1H-imidazole
• DTXSID70202978
• EINECS 259-222-3
• 54553-87-6
• NS00088927

• Inchi： 1S/C9H10N2.C9H6O6/c1-2-4-8(5-3-1)9-10-6-7-11-9;10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-5H,6-7H2,(H,10,11);1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： XSUIFBBMMDAUOR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=CC=1C(=O)O)=O.N1C(C2C=CC=CC=2)=NCC1

Computed Properties

• Exact Mass: 356.10088
• Monoisotopic Mass: 356.100836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• Boiling Point: 505.5°C at 760 mmHg
• Flash Point: 273.6°C
• PSA: 136.29